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Compound of Interest

Compound Name: NSC305787

Cat. No.: B2485592

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

intraperitoneal (IP) administration of the ezrin inhibitor, NSC305787, in mouse models of

cancer. The information is compiled from preclinical studies investigating the anti-metastatic

potential of this compound.

Introduction
NSC305787 is a small molecule inhibitor that directly targets ezrin, a protein crucial for linking

the actin cytoskeleton to the plasma membrane.[1][2] Elevated ezrin expression is associated

with increased metastatic potential and poor prognosis in various cancers, including

osteosarcoma.[1][2] NSC305787 functions by binding to ezrin, thereby inhibiting its

phosphorylation at threonine 567 (T567). This post-translational modification is critical for

ezrin's activation and its subsequent role in promoting cell motility and invasion.[1] Preclinical

studies in mouse models have demonstrated that NSC305787 can effectively inhibit

osteosarcoma metastasis.[1][3]
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The following table summarizes the key quantitative data from a representative in vivo study

using NSC305787 in a mouse model of osteosarcoma lung metastasis.

Parameter Value Details Source

Compound NSC305787 Ezrin Inhibitor [1][4]

Mouse Model
BALB/c or SCID/Beige

mice

Injected with K7M2 or

MNNG-HOS

osteosarcoma cells

[1]

Administration Route
Intraperitoneal (IP)

Injection

Standard in vivo

administration method
[1]

Dosage 0.240 mg/kg/day [1][3]

Dosing Schedule 5 days a week [1][3]

Vehicle
1% DMSO in sterile

saline

Vehicle for dissolving

the hydrophobic

compound

[1]

Treatment Duration

Initiated one day after

tumor cell injection

and continued for the

duration of the study

[1]

Observed Effect
Significant inhibition of

lung metastasis

Increased overall

survival in the

NSC305787-treated

group compared to

the vehicle control

group.

[1]

Experimental Protocols
Preparation of NSC305787 for Intraperitoneal Injection
Materials:

NSC305787 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile 0.9% saline solution

Sterile, pyrogen-free microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Sterile syringes and needles (27-30 gauge)

Procedure:

Calculate the required amount of NSC305787: Based on the desired dosage (0.240 mg/kg)

and the average weight of the mice to be treated, calculate the total amount of NSC305787
needed per injection session.

Prepare a stock solution in DMSO:

Accurately weigh the required amount of NSC305787 powder and place it in a sterile vial.

Add a minimal volume of 100% anhydrous DMSO to completely dissolve the powder. It is

recommended to start with a higher concentration stock solution (e.g., 10 mg/mL) to

minimize the final DMSO concentration in the injection solution.

Vortex the solution until the NSC305787 is fully dissolved. Gentle warming may be applied

if necessary, but the stability of the compound at elevated temperatures should be

considered.

Dilute to the final working concentration:

In a sterile tube, dilute the NSC305787 stock solution with sterile 0.9% saline to achieve

the final desired concentration for injection.

Crucially, ensure the final concentration of DMSO in the injected solution is 1% or less.

This is critical to avoid solvent toxicity in the mice.
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For example, to prepare a 1 mL final solution with 1% DMSO, add 10 µL of the DMSO

stock solution to 990 µL of sterile saline.

Final Preparation:

Gently mix the final solution.

Draw the required volume of the NSC305787 solution into a sterile syringe fitted with a 27-

30 gauge needle for each mouse.

Intraperitoneal Injection Procedure in Mice
Materials:

Prepared NSC305787 solution

Sterile syringes and needles (27-30 gauge)

70% ethanol for disinfection

Appropriate animal restraint device

Procedure:

Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be done

manually by scruffing the neck and securing the tail.

Locate the Injection Site: The preferred site for IP injection is the lower right quadrant of the

abdomen. This location avoids the cecum and urinary bladder.

Disinfection: Swab the injection site with 70% ethanol.

Injection:

Insert the needle, bevel up, at a 15-30 degree angle into the skin and then through the

abdominal wall.

Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ.

If blood or a yellowish fluid appears, withdraw the needle and inject at a different site with
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a fresh needle.

Slowly inject the calculated volume of the NSC305787 solution into the peritoneal cavity.

Withdrawal and Monitoring:

Withdraw the needle smoothly.

Return the mouse to its cage and monitor for any immediate adverse reactions.

Visualizations

Experimental Workflow for In Vivo NSC305787 Administration
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Caption: Experimental Workflow for NSC305787 Administration in Mice.
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Caption: Mechanism of Action of NSC305787 on the Ezrin Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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